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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B12415900

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Oxomogroside IV is a cucurbitane-type triterpenoid glycoside isolated from the fruit of
Siraitia grosvenorii (Luo Han Guo). As a member of the mogroside family, it is of significant
interest for its potential as a natural, non-caloric sweetener and for its pharmacological
activities. This technical guide provides a comprehensive overview of the physicochemical
properties of 11-Oxomogroside IV, detailed experimental protocols for its isolation and
analysis, and an exploration of its potential biological signaling pathways.

Physicochemical Properties

The structural and physical characteristics of 11-Oxomogroside IV are fundamental to its
biological activity and application in research and development. Key physicochemical data are
summarized in the table below.
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Property Value Reference
Molecular Formula Cs4H90024 [1]
Molecular Weight 1123.28 g/mol [1]
CAS Number 2096516-32-2 [1]
Appearance Powder [2]

- Soluble in DMSO, Pyridine,
Solubility [2]
Methanol, Ethanol.

Melting Point Data not available.

No significant absorption in the
UV-Vis spectrum is expected
due to the lack of extensive
UV-Vis Absorption chromophores. Detection by
HPLC is typically performed at
low wavelengths, such as 210

nm.

Characteristic peaks would
include those for hydroxyl (-
OH), carbonyl (C=0), and

IR Spectrum o )
glycosidic (C-O-C) functional
groups. Specific spectral data

is not readily available.

Experimental Protocols

Isolation and Purification of 11-Oxomogroside IV from
Siraitia grosvenorii

The following protocol outlines a general method for the extraction and purification of
mogrosides, which can be adapted for the specific isolation of 11-Oxomogroside IV.

3.1.1. Extraction
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e Preparation of Plant Material: Dried fruits of Siraitia grosvenorii are ground into a fine
powder.

o Hot Water Extraction: The powdered fruit is mixed with deionized water (typically at a solid-
to-liquid ratio of 1:10 to 1:15 g/mL).

e The mixture is heated to 60-80°C for 2-3 hours with continuous stirring.

e The extract is filtered to remove solid residues. This process is often repeated multiple times
to maximize the yield.

e The aqueous extracts are then combined for further purification.
3.1.2. Purification

e Macroporous Resin Chromatography: The crude aqueous extract is passed through a
macroporous adsorbent resin column (e.g., Amberlite XAD series) to remove polar impurities
like sugars and pigments.

e The column is washed with deionized water.
» Mogrosides are eluted using a gradient of agueous ethanol (e.g., 30-70%).

e The eluate containing the mogrosides is collected and concentrated using a rotary
evaporator.

e Preparative High-Performance Liquid Chromatography (HPLC): For obtaining highly pure 11-
Oxomogroside IV, preparative HPLC is employed. A C18 column is commonly used with a
mobile phase consisting of a gradient of acetonitrile in water.
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Workflow for Isolation and Purification of 11-Oxomogroside IV
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Proposed AMPK/SIRT1 Signaling Pathway for 11-Oxomogroside IV
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General Anti-Cancer Mechanism of Action Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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